ethyl 4-[(2,3-dimethylphenyl)amino]-2-hydroxy-4-oxo-2-(trifluoromethyl)butanoate

• IUPAC Name: ethyl 4-(2,3-dimethylanilino)-2-hydroxy-4-oxo-2-(trifluoromethyl)butanoate
• InChI: InChI=1S/C15H18F3NO4/c1-4-23-13(21)14(22,15(16,17)18)8-12(20)19-11-7-5-6-9(2)10(11)3/h5-7,22H,4,8H2,1-3H3,(H,19,20)
• InChI Key: MLXLVCKAYRUSPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)NC1=CC=CC(=C1C)C)(C(F)(F)F)O
• Molecular Formula: C15H18F3NO4
• Molecular Weight: 333.30 g/mol

Description

Ethyl 4-[(2,3-dimethylphenyl)amino]-2-hydroxy-4-oxo-2-(trifluoromethyl)butanoate, also known as Compound A, is a synthetic compound that has gained attention in the scientific community for its potential use in pharmaceuticals.

Mechanism of Action

The mechanism of action of ethyl 4-[(2,3-dimethylphenyl)amino]-2-hydroxy-4-oxo-2-(trifluoromethyl)butanoate A is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. For example, in cancer cells, this compound A has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. In Alzheimer's disease, this compound A has been shown to inhibit the activity of beta-secretase, which is involved in the production of beta-amyloid plaques.
Biochemical and Physiological Effects
This compound A has been shown to have a variety of biochemical and physiological effects in cells and animals. In cancer cells, this compound A has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of genes involved in cancer progression. In Alzheimer's disease, this compound A has been shown to reduce the accumulation of beta-amyloid plaques and improve cognitive function in animal models. In diabetes, this compound A has been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[(2,3-dimethylphenyl)amino]-2-hydroxy-4-oxo-2-(trifluoromethyl)butanoate A in lab experiments is its specificity for certain enzymes and signaling pathways, which allows researchers to study the effects of inhibiting these targets without affecting other cellular processes. However, one limitation of using this compound A is its potential toxicity, which can vary depending on the dose and duration of treatment.

Future Directions

There are several future directions for research on ethyl 4-[(2,3-dimethylphenyl)amino]-2-hydroxy-4-oxo-2-(trifluoromethyl)butanoate A. One direction is to further investigate its potential use in the treatment of cancer, Alzheimer's disease, and diabetes. Another direction is to study its mechanism of action in more detail, including its effects on other cellular processes. Additionally, researchers could explore the use of this compound A in combination with other drugs or therapies to enhance its effectiveness and reduce potential toxicity.

Scientific Research Applications

Ethyl 4-[(2,3-dimethylphenyl)amino]-2-hydroxy-4-oxo-2-(trifluoromethyl)butanoate A has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, this compound A has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In Alzheimer's disease research, this compound A has been shown to reduce the accumulation of beta-amyloid plaques, which are believed to contribute to the development of the disease. In diabetes research, this compound A has been shown to improve insulin sensitivity and reduce blood glucose levels.